Cas no 1091517-52-0 (N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide)
N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- Z979003604
- N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide
- EN300-26683246
- AKOS034759073
- 1091517-52-0
-
- Inchi: 1S/C11H12N2O3/c1-15-9-4-2-3-5-10(9)16-8-11(14)13-7-6-12/h2-5H,7-8H2,1H3,(H,13,14)
- InChI Key: UEGPUCWRDXNMIZ-UHFFFAOYSA-N
- SMILES: O(CC(NCC#N)=O)C1C=CC=CC=1OC
Computed Properties
- Exact Mass: 220.08479225g/mol
- Monoisotopic Mass: 220.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 71.4Ų
N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26683246-0.05g |
N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide |
1091517-52-0 | 95.0% | 0.05g |
$587.0 | 2025-03-20 | |
| Enamine | EN300-26683246-0.1g |
N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide |
1091517-52-0 | 95.0% | 0.1g |
$615.0 | 2025-03-20 | |
| Enamine | EN300-26683246-0.25g |
N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide |
1091517-52-0 | 95.0% | 0.25g |
$642.0 | 2025-03-20 | |
| Enamine | EN300-26683246-0.5g |
N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide |
1091517-52-0 | 95.0% | 0.5g |
$671.0 | 2025-03-20 | |
| Enamine | EN300-26683246-1g |
N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide |
1091517-52-0 | 90% | 1g |
$699.0 | 2023-08-31 | |
| Enamine | EN300-26683246-2.5g |
N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide |
1091517-52-0 | 95.0% | 2.5g |
$1370.0 | 2025-03-20 | |
| Enamine | EN300-26683246-5g |
N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide |
1091517-52-0 | 90% | 5g |
$2028.0 | 2023-08-31 | |
| Enamine | EN300-26683246-10g |
N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide |
1091517-52-0 | 90% | 10g |
$3007.0 | 2023-08-31 | |
| Enamine | EN300-26683246-1.0g |
N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide |
1091517-52-0 | 95.0% | 1.0g |
$699.0 | 2025-03-20 | |
| Enamine | EN300-26683246-10.0g |
N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide |
1091517-52-0 | 95.0% | 10.0g |
$3007.0 | 2025-03-20 |
N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide
N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide: A Comprehensive Overview
N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide, also known by its CAS number 1091517-52-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyanomethyl group with a phenoxyacetamide moiety. The cyanomethyl group contributes to the compound's reactivity and potential applications in chemical synthesis, while the phenoxy and acetamide groups add complexity to its molecular architecture, making it a valuable substrate for further research.
Recent studies have highlighted the importance of N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide in the development of bioactive molecules. Researchers have explored its role as an intermediate in the synthesis of various pharmaceutical agents, particularly those targeting enzyme inhibition and receptor modulation. The presence of the methoxy group on the phenyl ring enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems.
The synthesis of N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide involves a multi-step process that typically begins with the preparation of the phenoxyacetic acid derivative. This is followed by amidation with cyanomethylamine, yielding the final product. The reaction conditions, including temperature and solvent choice, are critical to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound, confirming its molecular formula and structural integrity.
From a pharmacological perspective, N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide has shown potential as an inhibitor of key enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate the activity of serine proteases, which are implicated in various pathological conditions such as inflammation and cancer. The compound's selectivity for these enzymes makes it a valuable tool for exploring therapeutic interventions.
In addition to its enzymatic applications, N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide has been investigated for its role in modulating cellular signaling pathways. Recent research has focused on its interaction with G-protein coupled receptors (GPCRs), which are central to numerous physiological processes. The compound's ability to influence these pathways suggests its potential as a lead molecule for developing novel drugs targeting neurological disorders or cardiovascular diseases.
The physical properties of N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide are equally noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for various analytical techniques and formulation strategies. For example, its high solubility in organic solvents facilitates its use in chromatographic separations, while its stability under physiological conditions ensures compatibility with biological assays.
Looking ahead, the continued exploration of N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide is expected to yield further insights into its therapeutic potential. Collaborative efforts between chemists and pharmacologists are likely to drive innovation in this area, paving the way for novel applications in medicine and biotechnology.
1091517-52-0 (N-(cyanomethyl)-2-(2-methoxyphenoxy)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)